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Compound of Interest

Compound Name: Swep

Cat. No.: B167609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the herbicide Swep (methyl N-(3,4-dichlorophenyl)carbamate). The information is

curated to support research, scientific analysis, and professionals in drug development by

presenting quantitative data in a structured format, detailing experimental methodologies, and

illustrating key biological pathways and workflows.

Physicochemical Properties of Swep
The following table summarizes the key physicochemical properties of Swep. These

parameters are crucial for understanding its environmental fate, transport, and biological

interactions.
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Property Value Reference(s)

IUPAC Name
methyl (3,4-

dichlorophenyl)carbamate

CAS Number 1918-18-9 [1]

Molecular Formula C₈H₇Cl₂NO₂ [2]

Molecular Weight 220.05 g/mol [2]

Melting Point 113 °C [2]

Boiling Point 110-113 °C (Technical) [2]

Water Solubility Insoluble [2]

Solubility in Organic Solvents

Acetone: 46%Diisobutyl

ketone:

19%Dimethylformamide:

64%Isophorone: 33%Xylene: <

2.5%

[2]

Vapor Pressure 0.00139 mmHg [2]

Log K_ow_ (Octanol-Water

Partition Coefficient)
3.32 [2]

Henry's Law Constant
1.2 x 10⁻⁸ atm·m³/mol

(Estimated)
[2]

Experimental Protocols
Detailed experimental protocols for determining the key physicochemical properties of

herbicides like Swep are outlined in the OECD Guidelines for the Testing of Chemicals. The

following are summaries of the standard methodologies.

Water Solubility (OECD Guideline 105)
The flask method is a common technique for determining the water solubility of substances.
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Principle: A specific amount of the test substance is dissolved in water at a temperature

slightly above the test temperature. The solution is then allowed to equilibrate at the test

temperature for a sufficient period, after which the concentration of the substance in the

aqueous phase is determined.

Apparatus: A constant temperature bath, flasks with stoppers, and an analytical instrument

suitable for quantifying the test substance (e.g., High-Performance Liquid Chromatography -

HPLC).

Procedure:

A supersaturated solution of Swep in water is prepared.

The solution is stirred at a constant temperature (e.g., 20 °C) for an extended period

(typically 24-48 hours) to reach equilibrium.

The solution is then filtered to remove any undissolved particles.

The concentration of Swep in the clear aqueous phase is measured using a validated

analytical method, such as HPLC with UV detection.

The experiment is repeated until at least three consecutive measurements show no

significant difference in concentration.

Vapor Pressure (OECD Guideline 104)
Multiple methods can be used to determine vapor pressure, including the gas saturation

method.

Principle: A stream of inert gas is passed through or over the test substance at a known flow

rate and temperature, becoming saturated with the substance's vapor. The amount of

substance transported by the gas is then determined, allowing for the calculation of the

vapor pressure.

Apparatus: A constant temperature bath, a system for controlling and measuring gas flow,

traps to collect the vaporized substance, and an analytical instrument for quantification.

Procedure:
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A sample of Swep is placed in a thermostatically controlled chamber.

A carrier gas (e.g., nitrogen or air) is passed over the sample at a low, constant flow rate

for a known period.

The vaporized Swep is collected in a sorbent tube or a cold trap.

The amount of trapped Swep is quantified using an appropriate analytical technique, such

as Gas Chromatography (GC) with a suitable detector.

The vapor pressure is calculated from the amount of substance collected, the volume of

gas passed, and the temperature.

Partition Coefficient (n-octanol/water) (OECD Guideline
107)
The shake flask method is a straightforward approach to determine the octanol-water partition

coefficient (K_ow_).

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. The

system is shaken to allow for the partitioning of the substance between the two phases until

equilibrium is reached. The concentration of the substance in each phase is then measured.

Apparatus: Centrifuge, mechanical shaker, flasks, and a suitable analytical instrument (e.g.,

HPLC).

Procedure:

A solution of Swep is prepared in either n-octanol or water.

This solution is added to a flask containing a known volume of the other solvent (water or

n-octanol, respectively).

The flask is shaken at a constant temperature until equilibrium is achieved.

The mixture is centrifuged to ensure complete separation of the two phases.
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The concentration of Swep in both the n-octanol and water phases is determined

analytically.

The partition coefficient (K_ow_) is calculated as the ratio of the concentration in the n-

octanol phase to the concentration in the aqueous phase. The result is typically expressed

as its logarithm (Log K_ow_).

Mandatory Visualizations
Mode of Action: Disruption of Mitosis
Swep, as a carbamate herbicide, inhibits plant growth by disrupting the process of mitosis,

specifically by interfering with the organization of the spindle microtubules. This leads to

abnormal cell division and ultimately, cell death.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b167609?utm_src=pdf-body
https://www.benchchem.com/product/b167609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normal Mitosis Mitosis with Swep

Prophase:
Chromosomes condense

Metaphase:
Chromosomes align at

metaphase plate

Spindle fibers form

Anaphase:
Sister chromatids separate

Spindle fibers shorten

Telophase:
Two distinct nuclei form

Prophase:
Chromosomes condense

Swep interferes with
spindle microtubule

organization

Abnormal Metaphase:
Multiple spindles form

Abnormal Anaphase:
Chromosomes move to

multiple poles

Result:
Multinucleate cell
(Cell division fails)

Swep Herbicide
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Microbial Degradation Workflow of Swep
Bacterial Consortium

Swep
(methyl N-(3,4-dichlorophenyl)carbamate) 3,4-Dichloroaniline (3,4-DCA)Hydrolysis Mineralization

(CO₂, H₂O, Cl⁻, biomass)
Further DegradationComamonas sp. SWP-3

(Amidase 'Ppa')
Transforms

Alicycliphilus sp. PH-34

Mineralizes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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